Cas no 353265-77-7 (3-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile)

• Product Name: 3-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile
• CAS No: 353265-77-7
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD02946489
• CID: 3152923
• PubChem ID: 1811415
• Update Time: 2025-10-29

3-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile
• G19991
• Z1235949824
• DPA26577
• 353265-77-7
• SCHEMBL19693904
• 101-932-1
• EN300-82209
• AI-204/31758003
• AKOS017503326
• 3-(2-Oxo-3-oxazolidinyl)benzonitrile
• DB-135397
• CS-0262350
• Oprea1_668730

• MDL： MFCD02946489
• Inchi： 1S/C10H8N2O2/c11-7-8-2-1-3-9(6-8)12-4-5-14-10(12)13/h1-3,6H,4-5H2
• InChI Key： OXIRRKMUBOFATG-UHFFFAOYSA-N
• SMILES： O1C(N(C2C=CC=C(C#N)C=2)CC1)=O

Computed Properties

• Exact Mass: 188.058577502Da
• Monoisotopic Mass: 188.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.3Ų

Additional information on 3-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile

3-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile: A Comprehensive Overview of CAS No. 353265-77-7

3-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile (CAS No. 353265-77-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzene ring substituted with a cyano group and an oxazolidinone moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The oxazolidinone scaffold is well-known for its broad-spectrum antibacterial activity, particularly against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the cyano group in 3-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile further enhances its potential as a lead compound for the development of novel antibiotics. Recent studies have demonstrated that this compound exhibits potent antibacterial activity, making it a promising candidate for addressing the growing challenge of antibiotic resistance.

In addition to its antibacterial properties, 3-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile has been investigated for its potential as an anticancer agent. The cyano group and the oxazolidinone ring contribute to its ability to inhibit key enzymes involved in cancer cell proliferation and survival. Preclinical studies have shown that this compound can effectively induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapeutic agents. These findings suggest that 3-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile may have therapeutic potential in the treatment of refractory cancers.

The pharmacokinetic properties of 3-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile have also been studied extensively. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation. Additionally, the compound's stability under physiological conditions ensures that it remains active during therapeutic administration.

The synthesis of 3-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile involves a multi-step process that includes the formation of the oxazolidinone ring and the introduction of the cyano group. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 3-cyanobenzaldehyde with an appropriate amine to form an imine intermediate, followed by cyclization with a nucleophile to generate the final product. The choice of synthetic method depends on the specific requirements of the research or industrial application.

The structural diversity of 3-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile allows for extensive chemical modification to optimize its biological activity and pharmacological properties. For example, substituents on the benzene ring or modifications to the oxazolidinone ring can significantly influence the compound's potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are often employed to guide these optimizations by predicting how structural changes will affect binding affinity and biological activity.

In conclusion, 3-(2-oxo-1,3-oxazolidin--yl)benzonitrile (CAS No. 353265-77--7) is a multifaceted compound with significant potential in both antibacterial and anticancer applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.